Cas no 1482249-67-1 (2-(1H-pyrrol-3-yl)cyclopropan-1-amine)

• Product Name: 2-(1H-pyrrol-3-yl)cyclopropan-1-amine
• CAS No: 1482249-67-1
• MF: C₇H₁₀N₂
• MW: 122.167701244354
• CID: 5772420
• PubChem ID: 82467720
• Update Time: 2025-06-08

2-(1H-pyrrol-3-yl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(1H-pyrrol-3-yl)cyclopropan-1-amine
• 1482249-67-1
• EN300-1791332

• Inchi： 1S/C7H10N2/c8-7-3-6(7)5-1-2-9-4-5/h1-2,4,6-7,9H,3,8H2
• InChI Key： BKXYMYBALQTCMA-UHFFFAOYSA-N
• SMILES： NC1CC1C1C=CNC=1

Computed Properties

• Exact Mass: 122.084398327g/mol
• Monoisotopic Mass: 122.084398327g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 41.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 2-(1H-pyrrol-3-yl)cyclopropan-1-amine

Professional Introduction to 2-(1H-pyrrol-3-yl)cyclopropan-1-amine (CAS No. 1482249-67-1)

2-(1H-pyrrol-3-yl)cyclopropan-1-amine is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural framework that combines a cyclopropane ring with a pyrrole moiety. This structural motif has garnered considerable attention due to its potential in drug discovery and development, particularly in the design of novel bioactive molecules. The compound’s CAS number, 1482249-67-1, serves as a unique identifier, facilitating its recognition and utilization in both academic and industrial research settings.

The cyclopropane ring in 2-(1H-pyrrol-3-yl)cyclopropan-1-amine is a key feature that contributes to its chemical reactivity and biological significance. Cyclopropanes are known for their strained three-membered ring structure, which can influence the electronic properties and metabolic pathways of associated molecules. In contrast, the pyrrole ring introduces nitrogen heterocyclic characteristics, enhancing the compound’s potential as a pharmacophore. This combination of structural elements makes 2-(1H-pyrrol-3-yl)cyclopropan-1-amine a promising candidate for further exploration in medicinal chemistry.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of 2-(1H-pyrrol-3-yl)cyclopropan-1-amine with various biological targets. Studies have suggested that this compound may exhibit inhibitory effects on certain enzymes and receptors, making it a potential lead for the development of therapeutic agents. For instance, preliminary docking studies have indicated that the pyrrole moiety could interact with heme-containing proteins, which are involved in numerous physiological processes.

The synthesis of 2-(1H-pyrrol-3-yl)cyclopropan-1-amine presents both challenges and opportunities for synthetic chemists. The strained nature of the cyclopropane ring necessitates careful handling during functionalization to avoid unwanted side reactions. However, recent methodologies have demonstrated efficient ways to introduce substituents onto the cyclopropane framework while maintaining its integrity. These advancements have opened new avenues for modifying the compound’s properties and expanding its utility in drug design.

In the realm of drug discovery, 2-(1H-pyrrol-3-yl)cyclopropan-1-amine has been investigated for its potential applications in treating various diseases. Its structural features suggest that it may interfere with key signaling pathways involved in inflammation, cancer, and neurodegenerative disorders. For example, preclinical studies have explored its interaction with inflammatory cytokines, highlighting its potential as an anti-inflammatory agent. Additionally, the compound’s ability to cross cell membranes may enhance its bioavailability, making it a suitable candidate for oral administration.

The pharmacokinetic profile of 2-(1H-pyrrol-3-yl)cyclopropan-1-amine is another critical aspect that has been examined. Metabolic stability studies have revealed that the compound undergoes biotransformation via multiple pathways, including oxidation and conjugation reactions. Understanding these metabolic routes is essential for optimizing drug formulations and minimizing potential toxicity. Further research is needed to elucidate the exact mechanisms of these transformations and to identify any metabolites that may contribute to the compound’s therapeutic effects.

Given its promising characteristics, 2-(1H-pyrrol-3-yl)cyclopropan-1-amine represents a valuable asset in the pharmaceutical industry. Its unique structure and biological potential make it an attractive scaffold for developing novel drugs with improved efficacy and safety profiles. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing unmet medical needs.

The future directions for investigating 2-(1H-pyrrol-3-y lcyclopropan - 1 - amine) (CAS No. 1482249 - 67 - 1) include exploring its role in combination therapies and personalized medicine approaches. By integrating insights from genomics and proteomics, researchers can tailor drug regimens to individual patients, maximizing therapeutic outcomes while minimizing side effects. Additionally, advances in biocatalysis may enable more sustainable synthetic routes for producing this compound on an industrial scale.

In conclusion, 2 - ( 1 H - pyrrol - 3 - yl ) cyc lo pro pan - 1 - am ine is a multifaceted compound with significant potential in pharmaceutical research and development . Its unique structural features , combined with promising biological activities , make it a compelling target for further investigation . As scientific understanding evolves , this compound is poised to contribute substantially to advancements in drug discovery and treatment strategies .